4-chloro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
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Description
4-chloro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H15ClFN3O3S and its molecular weight is 407.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization Techniques
Research on similar compounds emphasizes the importance of practical synthesis methods and structural properties analysis for developing new materials or drugs. For instance, studies on the practical synthesis of specific biphenyl compounds relevant to non-steroidal anti-inflammatory drugs highlight challenges and innovations in synthesis techniques that could be applicable to the synthesis of complex compounds like 4-chloro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide (Qiu et al., 2009).
Applications in Medicinal Chemistry
In medicinal chemistry, compounds with specific functional groups and structures have been explored for their potential in treating diseases or as tools in biomedical research. For example, chromones and their derivatives have been studied for their radical scavenging activity and potential to mitigate cell impairment, indicating the therapeutic potential of structurally complex molecules (Yadav et al., 2014).
Environmental Science and Remediation
In environmental science, the study of the fate, behavior, and remediation strategies for persistent organic pollutants can provide insights into the environmental impact and management of chemical compounds. Research on chlorobenzenes, for instance, has explored their occurrence, fate, and potential remediation strategies in aquatic environments, highlighting the environmental considerations relevant to similar chemical entities (Brahushi et al., 2017).
Optoelectronic Materials
The development of functionalized quinazolines and pyrimidines for optoelectronic materials demonstrates the intersection of organic chemistry and material science, where complex organic compounds serve as the basis for creating novel optoelectronic materials. Such research emphasizes the role of organic synthesis in advancing technologies for electronic devices and sensors (Lipunova et al., 2018).
Properties
IUPAC Name |
4-chloro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClFN3O3S/c19-14-3-7-16(8-4-14)27(25,26)21-11-12-23-18(24)10-9-17(22-23)13-1-5-15(20)6-2-13/h1-10,21H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUQBQNBETWTZJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.